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Compound Focus: Pomarose

CAS No.: 357650-26-1

Cat. No.: S13163193

Aspect Description & Associated MIDD Tools

| Drug Discovery & Early Development | Identify bioactive compounds; optimize lead molecules. MIDD
Tools: Quantitative Structure-Activity Relationship (QSAR), Quantitative Systems Pharmacology (QSP) [1].
| | Preclinical Research | Evaluate biological activity, pharmacokinetics, and safety. MIDD Tools:
Physiologically Based Pharmacokinetic (PBPK) modeling, First-in-Human (FIH) Dose Algorithm [1]. | |
Clinical Research | Test in humans (safety, efficacy, dosing). MIDD Tools: Population PK/Exposure-
Response (ER) analysis, Adaptive Trial Design, Clinical Trial Simulation [1]. | | Regulatory Review & Post-
Market | Support approval and monitor real-world use. MIDD Tools: Model-Integrated Evidence (MIE),
integration of Real-World Data (RWD) [1] [2]. |

Experimental Protocol for Mechanistic Studies

For a substance like Pomarose, investigating its mechanism of action is a core research activity. The
workflow below outlines a cellular-level study to identify signaling pathways, based on a relevant

phosphoproteomics approach [3].
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Experimental workflow for identifying Pomarose-activated signaling pathways via phosphoproteomics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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